N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine

• IUPAC Name: N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine
• InChI: InChI=1S/C10H16FN3/c1-10(2,3)7-14(4)9-6-5-8(11)12-13-9/h5-6H,7H2,1-4H3
• InChI Key: IXKNXQOVJMZZPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN(C)C1=NN=C(C=C1)F
• Molecular Formula: C10H16FN3
• Molecular Weight: 197.25 g/mol

Description

N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine is a chemical compound that has gained significant attention from the scientific community due to its potential use in the development of novel drugs. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine is not fully understood. However, research has suggested that this compound may work by inhibiting the activity of certain enzymes or proteins involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine exhibits a range of biochemical and physiological effects. This compound has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and alleviate pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine in lab experiments is its ability to exhibit a range of biochemical and physiological effects. This makes it a promising candidate for the development of novel drugs targeting a range of diseases. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities for use in clinical trials.

Future Directions

There are several future directions for research involving N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine. One potential direction is the development of novel cancer treatments that target specific enzymes or proteins involved in the growth and proliferation of cancer cells. Another potential direction is the development of pain management drugs that target the inflammatory pathways involved in pain sensation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the development of novel drugs.

Synthesis Methods

The synthesis of N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine involves a multi-step process that begins with the reaction of 2,2-dimethylpropan-1-ol with thionyl chloride to form 2,2-dimethylpropyl chloride. This intermediate is then reacted with 6-fluoro-3-methylpyridazine-4-carboxylic acid to produce the desired compound.

Scientific Research Applications

N-(2,2-dimethylpropyl)-6-fluoro-N-methylpyridazin-3-amine has been studied extensively for its potential use in the development of drugs targeting a range of diseases. Research has shown that this compound exhibits antitumor, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of novel cancer treatments and pain management drugs.